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Compound of Interest

Compound Name: Cl Vat green 1
CAS No.: 113255-70-2
Cat. No.: B15550405
Get Quote
. J

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling ClI Vat Green 1 (CAS No. 128-58-5).
The following procedures are based on established best practices for handling chemical
powders and dyes.

Hazard Identification and GHS Classification

Cl Vat Green 1 may cause irritation to the eyes, skin, and respiratory system.[1][2] While some
reports indicate it does not meet GHS hazard criteria, a significant portion of notifications to the
ECHA C&L Inventory report it as causing serious eye irritation.[3] The chemical, physical, and
toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is mandatory to prevent
exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or protective

eyeglasses.[2][4][5]

To protect against airborne
particles and accidental

splashes.

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene.[4]

[5][6]

Prevents direct skin contact,
which can cause irritation or

allergic reactions.[4]

Respiratory Protection

A NIOSH-approved respirator
with P95 (US) or P1 (EU EN
143) particle filters for
nuisance exposures. For
higher-level protection, use
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[1]

Inhalation of dust must be
prevented as it may cause

respiratory irritation.[1][5]

Protective Clothing

A lab coat or chemical-
resistant apron is essential.[4]
[6] For larger quantities or
when there is a higher risk of
dust generation, disposable

coveralls are recommended.[6]

Protects skin and clothing from

spills and splashes.

Footwear

Closed-toe shoes are
mandatory in a laboratory

setting.[6]

Provides protection against

spills and falling objects.

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure.
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Control Type Specification Rationale

Always handle CI Vat Green 1

powder in a well-ventilated o ) )
o N _ Minimizes inhalation exposure
Ventilation area. A certified chemical fume
i ] to the powder.
hood is the preferred primary

engineering control.[2][6]

Emergency showers and eye To provide immediate
Safety Stations wash stations should be decontamination in case of
readily available.[5] accidental exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly and that the
chemical fume hood is functioning properly.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to contain any dust.[2] Use gentle scooping and pouring techniques to avoid generating
dust.[4][6]

o Solution Preparation: If preparing a solution, add the powder slowly to the solvent to prevent
splashing.

o Storage: Store CI Vat Green 1 in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2][6][7] Keep containers tightly
closed and clearly labeled.[2][6]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][2]

Skin Contact

Wash the affected area with plenty of soap and
water. Remove contaminated clothing. If
irritation develops or persists, seek medical
attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

If the victim is conscious and alert, give 2-4
cupfuls of milk or water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2]

Disposal Plan

o Waste Collection: Collect all waste materials, including unused dye, contaminated PPE, and

cleaning materials, in a designated, sealed, and clearly labeled hazardous waste container.

[6]

e Disposal Method: Do not let the product enter drains.[1] Dispose of the waste through a

licensed professional waste disposal service.[1] Chemical incineration with an afterburner

and scrubber is a recommended method.[1]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of CI

Vat Green 1.
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i

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Cl Vat Green 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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